Cas no 1261586-52-0 (2,6-Bis(3-(trifluoromethyl)phenyl)pyridine-4-acetic acid)

• Product Name: 2,6-Bis(3-(trifluoromethyl)phenyl)pyridine-4-acetic acid
• CAS No: 1261586-52-0
• MF: C₂₁H₁₃F₆NO₂
• MW: 425.323846578598
• CID: 4983927
• Update Time: 2025-05-22

2,6-Bis(3-(trifluoromethyl)phenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(3-(trifluoromethyl)phenyl)pyridine-4-acetic acid

• Inchi： 1S/C21H13F6NO2/c22-20(23,24)15-5-1-3-13(10-15)17-7-12(9-19(29)30)8-18(28-17)14-4-2-6-16(11-14)21(25,26)27/h1-8,10-11H,9H2,(H,29,30)
• InChI Key： MMICZHXKYGKHOA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=C(CC(=O)O)C=C(C2C=CC=C(C(F)(F)F)C=2)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 551
• XLogP3: 5.4
• Topological Polar Surface Area: 50.2

Additional information on 2,6-Bis(3-(trifluoromethyl)phenyl)pyridine-4-acetic acid

2,6-Bis(3-(trifluoromethyl)phenyl)pyridine-4-acetic Acid: A Comprehensive Overview

The compound 2,6-Bis(3-(trifluoromethyl)phenyl)pyridine-4-acetic acid (CAS No: 1261586-52-0) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The presence of the trifluoromethyl group attached to the phenyl rings introduces a high degree of electron-withdrawing character, enhancing the compound's reactivity and stability under certain conditions.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic aromatic substitution and acetylation reactions. The synthesis process involves the strategic introduction of substituents on the pyridine ring to achieve the desired stereochemistry and functional groups. Researchers have also explored the use of microwave-assisted synthesis techniques to optimize reaction conditions, significantly reducing reaction times while maintaining product purity.

One of the most promising applications of 2,6-Bis(3-(trifluoromethyl)phenyl)pyridine-4-acetic acid lies in its potential as a precursor for advanced materials. For instance, this compound can serve as a building block for constructing two-dimensional covalent organic frameworks (COFs), which are highly sought after for their exceptional porosity and surface area. These materials hold great promise in gas storage, catalysis, and sensing technologies.

In addition to its material science applications, this compound has shown remarkable biological activity in recent studies. Preclinical trials have demonstrated its potential as an anti-inflammatory agent by modulating key signaling pathways involved in chronic inflammation. The trifluoromethyl group plays a critical role in enhancing the compound's bioavailability and pharmacokinetic properties, making it a strong candidate for further drug development.

Another area where 2,6-Bis(3-(trifluoromethyl)phenyl)pyridine-4-acetic acid has garnered significant attention is in electrochemistry. Its ability to act as an efficient electron acceptor makes it a valuable component in dye-sensitized solar cells (DSSCs). Recent studies have reported improved light-to-electricity conversion efficiencies when this compound is incorporated into the photoanode layer, highlighting its potential contribution to renewable energy technologies.

The environmental impact of this compound has also been a subject of recent research. Scientists have investigated its biodegradation pathways under various environmental conditions and found that it exhibits low toxicity to aquatic organisms when properly managed. This finding is crucial for ensuring sustainable industrial practices and minimizing ecological risks associated with its production and use.

In conclusion, 2,6-Bis(3-(trifluoromethyl)phenyl)pyridine-4-acetic acid (CAS No: 1261586-52-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with cutting-edge synthetic methods and application-oriented research, position it as a key player in advancing modern science and technology.